N-{2-hydroxy-2-[2-(trifluoromethyl)phenyl]ethyl}-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[2-hydroxy-2-[2-(trifluoromethyl)phenyl]ethyl]-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H17F3N2O2S/c1-2-5-14-21-12(9-24-14)15(23)20-8-13(22)10-6-3-4-7-11(10)16(17,18)19/h3-4,6-7,9,13,22H,2,5,8H2,1H3,(H,20,23)
• InChI Key: APWSWHVAJWETAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NCC(C2=CC=CC=C2C(F)(F)F)O
• Molecular Formula: C16H17F3N2O2S
• Molecular Weight: 358.4 g/mol

Description

N-{2-hydroxy-2-[2-(trifluoromethyl)phenyl]ethyl}-2-propyl-1,3-thiazole-4-carboxamide is a chemical compound with potential applications in various fields. Its structure and properties have been studied to understand its potential uses.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step chemical reactions. For example, a library of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides was prepared using solution-phase chemistry involving several steps, including reactions with thiosemicarbazide and alpha-bromoketones (Donohue et al., 2002).

Molecular Structure Analysis

The molecular structure of such compounds is confirmed using spectroscopic data and elemental analysis. For instance, the structure of newly synthesized thiazole derivatives was confirmed using methods like NMR spectroscopy and elemental analysis (Mohamed, 2021).

Chemical Reactions and Properties

Chemical properties of similar compounds include their ability to undergo various reactions, such as the Curtius reaction and reactions with electrophilic reagents (Patterson et al., 1992). These reactions are pivotal in diversifying the chemical structure and enhancing the compound's utility.

Physical Properties Analysis

The physical properties, like the crystalline structure of similar compounds, are studied using techniques like X-ray diffraction. For example, different crystalline forms of a related compound showed significant differences in appearance but had identical molecular structures (Ukrainets et al., 2019).

Chemical Properties Analysis

The chemical properties include reactivity, stability, and functional group transformations. Compounds like N-(4-Trifluoromethylphenyl)-4-Hydroxy-2,2-Dioxo-1H-2λ6,1-Benzothiazine-3-Carboxamide show interesting properties, like significant differences in their analgesic activity depending on their crystal form (Ukrainets et al., 2019).